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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853

For researchers, scientists, and drug development professionals, the proper handling and
disposal of all laboratory chemicals, including isotopically labeled compounds like D-
Arabinose-d®6, is a critical component of laboratory safety and operational integrity. While D-
Arabinose and its deuterated forms are not classified as hazardous materials, adherence to
established disposal protocols is essential to ensure a safe and compliant laboratory
environment.

Key Safety and Handling Data

To facilitate safe handling and disposal, key physical and chemical properties of D-Arabinose
are summarized below. These properties are expected to be nearly identical for D-Arabinose-
dé.
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Property Value Source(s)

White to off-white crystalline

Appearance sowder [1]
Molecular Formula CsH100s [1]
Melting Point 152-164 °C [1]
Solubility Soluble in water

Stable under normal laboratory

Stability L (2]
conditions

Incompatibilities Strong oxidizing agents [2]

Hazard Classification Not classified as hazardous [3114]

Experimental Protocol: Disposal of D-Arabinose-d6

The following procedure outlines the recommended steps for the proper disposal of D-
Arabinose-d6 in a laboratory setting. This protocol is designed for the disposal of small
quantities typically used in research and development.

Materials:

o Personal Protective Equipment (PPE): Safety glasses, lab coat, and nitrile gloves.
o Labeled, non-hazardous solid chemical waste container.

o Labeled, non-hazardous aqueous waste container.

e Spatula.

o Beaker.

e Deionized water.

e pH paper (if necessary).

Procedure:
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o Personnel Safety: Before beginning any disposal procedure, ensure that appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, is
being worn.

o Waste Characterization: Confirm that the D-Arabinose-d6 waste is not mixed with any
hazardous materials. If it has been mixed with other substances, the disposal protocol for the
most hazardous component of the mixture must be followed.

e Solid Waste Disposal:

o Carefully sweep any residual solid D-Arabinose-d6 into a designated, clearly labeled
"Non-Hazardous Solid Chemical Waste" container using a clean spatula.

o For empty D-Arabinose-d6 containers, scrape out any remaining solid and place it in the
same solid waste container.

e Aqueous Waste Disposal:

o If the D-Arabinose-d6 is in an agueous solution, ensure the solution does not contain any
hazardous materials.

o If the solution is deemed non-hazardous, it can be disposed of down the drain with
copious amounts of water, provided this is in accordance with local and institutional
regulations.

o Itis recommended to check the pH of the solution before drain disposal to ensure it is
within the acceptable range for your institution (typically between 6 and 9). Neutralize with
a mild acid or base if necessary.

e Contaminated Labware:

o Glassware and other lab materials that have come into contact with D-Arabinose-d6 can
be washed with soap and water and reused.

o Disposable items such as weigh boats or contaminated paper towels should be placed in
the non-hazardous solid waste container.
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» Documentation: Record the disposal of the D-Arabinose-d6 in your laboratory's chemical
inventory or waste log, as per your institution's guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Arabinose-d6.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15141853?utm_src=pdf-body
https://www.benchchem.com/product/b15141853?utm_src=pdf-body
https://www.benchchem.com/product/b15141853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: D-Arabinose-d6 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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